Cas no 1209340-12-4 (N-(4-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(4-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1209340-12-4
• MF: C₁₈H₁₄N₄O₂S
• MW: 350.394361972809
• CID: 6325751
• PubChem ID: 45506711
• Update Time: 2025-05-18

N-(4-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-1-methyl-2-oxopyridine-3-carboxamide
• AKOS024618070
• F1897-0891
• 1209340-12-4
• N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C18H14N4O2S/c1-21-8-2-3-14(17(21)24)16(23)19-13-6-4-12(5-7-13)15-11-22-9-10-25-18(22)20-15/h2-11H,1H3,(H,19,23)
• InChI Key： BGWBTVPLUUEJMC-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)C1C=CC(=CC=1)NC(C1=CC=CN(C)C1=O)=O

Computed Properties

• Exact Mass: 350.08374688g/mol
• Monoisotopic Mass: 350.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95Ų

Additional information on N-(4-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide: A Comprehensive Overview

N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1209340-12-4) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This heterocyclic molecule combines an imidazo[2,1-b][1,3]thiazole core with a 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide moiety, creating a unique structural framework that exhibits promising biological activities. Researchers are particularly interested in its potential as a kinase inhibitor and its applications in targeted therapies.

The molecular structure of N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide features multiple aromatic systems connected through amide linkages, which contribute to its stability and binding affinity. With a molecular weight of 350.39 g/mol, this compound demonstrates excellent solubility in polar organic solvents, making it suitable for various formulation approaches. The presence of both hydrogen bond donors and acceptors in its structure enhances its potential for molecular interactions, a key factor in drug discovery applications.

Recent studies have focused on the pharmacological properties of CAS 1209340-12-4, particularly its role in modulating specific enzymatic pathways. The compound's ability to selectively inhibit certain protein kinases has made it a subject of intense research in oncology and inflammatory diseases. Researchers are investigating its potential as a lead compound for developing novel therapeutics with improved specificity and reduced side effects compared to existing treatments.

In the context of current pharmaceutical trends, N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide aligns with the growing demand for targeted small molecule therapies. The compound's mechanism of action and structural features make it particularly relevant for precision medicine approaches, where treatments are tailored to individual patients based on genetic and molecular profiling. This connection to personalized medicine, a major focus in contemporary healthcare, enhances the compound's significance in drug development pipelines.

The synthesis of CAS 1209340-12-4 typically involves multi-step organic reactions, including condensation and cyclization processes. Pharmaceutical chemists have developed various synthetic routes to optimize yield and purity, with recent advancements focusing on greener chemistry approaches. These methods aim to reduce environmental impact while maintaining high efficiency, addressing the industry's growing emphasis on sustainable manufacturing practices.

Analytical characterization of N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide employs advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure precise identification and quantification of the compound, crucial for quality control in research and potential pharmaceutical applications. The development of robust analytical methods for this compound supports its transition from laboratory research to clinical evaluation.

From a commercial perspective, CAS 1209340-12-4 represents an important intermediate in drug discovery programs. Several biotechnology and pharmaceutical companies have included derivatives of this compound in their research portfolios, particularly for oncology indications. The intellectual property landscape surrounding this chemical entity continues to evolve, with multiple patent applications highlighting its therapeutic potential and novel structural features.

Looking forward, the scientific community anticipates further exploration of N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide and its analogs. Research directions may include structure-activity relationship studies to optimize potency and pharmacokinetic properties, as well as investigations into combination therapies. The compound's relevance to current drug discovery challenges ensures its continued importance in medicinal chemistry research and development efforts.